Cas no 1374601-41-8 (BRD9539)

• Product Name: BRD9539
• CAS No: 1374601-41-8
• MF: C₂₄H₂₁N₃O₃
• MW: 399.4418
• MDL: MFCD23704793
• CID: 2601551
• PubChem ID: 329825562
• Update Time: 2024-11-02

BRD9539 Chemical and Physical Properties

Names and Identifiers

• BRD9539
• 2-(BenzoylaMino)-1-(3-phenylpropyl)-1H-benziMidazole-5-carboxylic acid
• BRD-9539
• 2-benzamido-1-(3-phenylpropyl)-1H-1,3-benzodiazole-5-carboxylic acid
• BRD 9539
• GTPL7375
• BCP12053
• BDBM50075052
• BRD9539, >=98% (HPLC)
• Q27075481
• 2-benzamido-1-(3-phenylpropyl)benzimidazole-5-carboxylic acid
• DTXSID201153999
• D84041
• CHEMBL3414617
• SCHEMBL25302284
• 2-Benzamido-1-(3-phenylpropyl)-1H-benzo[d]imidazole-5-carboxylic acid
• HY-15647
• CS-5862
• BS-15445
• 1374601-41-8
• BRD-9539;BRD 9539
• GLXC-01996
• AKOS032944961
• ZEC60141
• 2-benzamido-1-(3-phenylpropyl)-1,3-benzodiazole-5-carboxylic acid
• DA-51384
• J-007025

• MDL： MFCD23704793
• Inchi： 1S/C24H21N3O3/c28-22(18-11-5-2-6-12-18)26-24-25-20-16-19(23(29)30)13-14-21(20)27(24)15-7-10-17-8-3-1-4-9-17/h1-6,8-9,11-14,16H,7,10,15H2,(H,29,30)(H,25,26,28)
• InChI Key： WPXMEOBILYVKBC-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1=NC2C([H])=C(C(=O)O[H])C([H])=C([H])C=2N1C([H])([H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 399.158292g/mol
• Monoisotopic Mass: 399.158292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.2
• Molecular Weight: 399.4g/mol

Experimental Properties

• Solubility: DMSO: soluble15mg/mL, clear

BRD9539 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month